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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701

Essential guidelines for the safe and compliant disposal of strontium compounds, catering to
researchers, scientists, and drug development professionals. This document outlines
procedural steps for both non-radioactive and radioactive strontium, ensuring operational
safety and regulatory adherence.

The proper disposal of chemical waste is a critical aspect of laboratory safety and
environmental responsibility. Strontium, an element with both stable and radioactive isotopes,
requires careful handling and adherence to specific disposal protocols. This guide provides
essential, immediate safety and logistical information for the proper disposal of strontium and
its compounds.

Non-Radioactive Strontium Disposal

Most non-radioactive strontium compounds are not classified as hazardous waste. However,
their disposal is contingent on their chemical reactivity, flammability, and toxicity. It is imperative
to consult and adhere to all federal, state, and local regulations governing chemical waste
disposal.

General Procedures:

o Hazard Assessment: Before disposal, a thorough hazard assessment of the specific
strontium compound is necessary. For instance, strontium sulfite can decompose upon
heating to produce toxic sulfur dioxide gas.[1]
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e Small, Uncontaminated Quantities: Small amounts of uncontaminated, solid strontium
compounds like strontium carbonate and strontium sulfate may often be disposed of as
normal laboratory waste, provided they are securely contained.[1] Always verify this with
your institution's Environmental Health and Safety (EHS) office.

e Aqueous Solutions and Contaminated Waste: For aqueous solutions or contaminated
strontium waste, chemical treatment to convert the compound to a more stable and less
reactive form is recommended.[1]

o Large Quantities: For the disposal of large quantities, contacting the institution's EHS
department or a licensed chemical waste disposal company is mandatory. They will provide
guidance on appropriate packaging, labeling, and disposal methods.[1]

Specific Guidance for Common Strontium Compounds:

o Strontium Carbonate (SrCOs): Generally considered non-hazardous. Disposal should be in
accordance with local and national regulations.[2] It is stable under normal conditions but
reacts with acids to liberate carbon dioxide.

o Strontium Sulfite (SrSOs): This compound has the potential for hazardous decomposition. A
recommended procedure for its disposal is oxidation to the more stable strontium sulfate.

o Experimental Protocol: Oxidation of Sulfite to Sulfate

Preparation: In a well-ventilated fume hood, wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

» Reaction: For agueous solutions, slowly add an oxidizing agent such as hydrogen
peroxide (H202) or sodium hypochlorite (NaOCI) to the strontium sulfite solution while
stirring.

» Neutralization: After the reaction is complete, check the pH of the resulting strontium
sulfate solution and neutralize it if necessary.

» Disposal: The resulting strontium sulfate solution, having low solubility, can typically be
disposed of down the drain with copious amounts of water, in compliance with local
wastewater regulations.[1]
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» Strontium Metal (Sr): Reacts with water to release flammable hydrogen gas. It must be
stored under a liquid that does not contain oxygen, such as kerosene or naphtha. Disposal
requires a licensed professional waste disposal service, often involving controlled
incineration.

Radioactive Strontium Disposal

Radioactive strontium, particularly Strontium-90 (Sr-90), is a hazardous byproduct of nuclear
fission and requires stringent disposal protocols regulated by the U.S. Nuclear Regulatory
Commission (USNRC). Radioactive waste containing strontium is categorized as low-level
waste (LLW), high-level waste (HLW), or mixed waste.

Key Considerations for Radioactive Strontium:

o Half-Life and Radiation: Sr-90 has a half-life of approximately 29 years and is a beta emitter.
[3] Its decay product, Yttrium-90 (Y-90), is also a beta emitter.

» Shielding: Proper shielding is crucial to protect personnel from beta radiation. Materials with
low atomic numbers are preferred for shielding beta particles to minimize the production of
Bremsstrahlung (X-rays).

L . Required Thickness for Sr-90/Y-90 Beta
Shielding Material

Radiation
Plastic (Plexiglas) Approximately 1.1 cm
Aluminum Approximately 0.5 cm

e Waste Minimization: Use the smallest amount of radioisotope possible to minimize
radioactive waste generation.

e Segregation: Avoid mixing radioactive waste with other types of waste (chemical, biological)
to prevent the creation of mixed waste, which is more complex and costly to dispose of.

Disposal Procedures for Radioactive Strontium:
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« ldentification and Segregation: Identify all waste containing radioactive strontium.
Segregate it from non-radioactive waste at the point of generation.

» Containment: Place radioactive waste in clearly labeled, durable containers. Use shielding
as necessary to maintain radiation exposure As Low As Reasonably Achievable (ALARA).

o Storage: Store radioactive waste in a designated and secured area.

o Disposal via Licensed Facility: All radioactive waste must be disposed of through a licensed
radioactive waste disposal facility. Contact your institution's Radiation Safety Officer (RSO)
or EHS department to arrange for pickup and disposal.

Sewer Disposal for Low-Level Aqueous Waste:

Disposal of small quantities of soluble radioactive waste via the sanitary sewer is permissible
under strict regulatory limits. The monthly average concentrations for release to sanitary
sewers are outlined in 10 CFR 20, Appendix B, Table 3.

Monthly Average Concentration for Sewer

Isotope ) )
Disposal (uCi/mL)

Strontium-89 3E-4

Strontium-90 5E-5

Source: 10 CFR 20, Appendix B, Table 3
Advanced Treatment of Aqueous Radioactive Strontium Waste:

For larger volumes of liquid radioactive waste, various treatment technologies can be employed
to concentrate the strontium, reducing the volume of waste for final disposal.

e lon Exchange: This is a common and effective method for removing strontium ions from
agueous solutions. Inorganic ion exchangers such as zeolites and titanates have shown high
selectivity for strontium.[4]

o General lon Exchange Protocol:
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» Column Preparation: Pack a chromatography column with a suitable ion exchange resin
(e.g., a strongly acidic cation exchanger).

» Equilibration: Pass an equilibration buffer through the column to prepare the resin.

» Sample Loading: Load the strontium-containing aqueous waste onto the column. The
strontium ions will bind to the resin.

» Elution: Pass an elution buffer, typically a solution with a high salt concentration or a
different pH, through the column to release the concentrated strontium.

» Waste Management: The decontaminated effluent can be discharged if it meets
regulatory limits. The concentrated eluate containing the strontium becomes the new,
smaller volume of radioactive waste to be disposed of.

o Forward Osmosis: This membrane-based process can be used to dewater radioactive liquid
waste, effectively concentrating the radionuclides. Studies have shown high rejection rates
for radioactive isotopes.[5]

Strontium Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
strontium compounds.
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Caption: Decision workflow for the proper disposal of strontium compounds.
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Disclaimer: This information is intended as a guide and does not supersede institutional
policies or local, state, and federal regulations. Always consult your institution's EHS or
Radiation Safety department for specific guidance on waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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